Cas no 1206540-41-1 (3,3-difluoropiperidin-2-one)

3,3-Difluoropiperidin-2-one is a fluorinated heterocyclic compound featuring a piperidinone core with two fluorine atoms at the 3-position. This structural motif imparts enhanced stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of difluorination can influence electronic and steric properties, improving metabolic stability and bioavailability in drug development. Its rigid scaffold is useful for constructing bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound's high purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Suitable for further functionalization, it serves as a versatile building block in medicinal chemistry and material science.

3,3-difluoropiperidin-2-one structure

Product Name:3,3-difluoropiperidin-2-one

CAS No:1206540-41-1

MF:C₅H₇F₂NO

MW:135.111988306046

MDL:MFCD16250667

CID:2624755

PubChem ID:46177335

Update Time:2025-06-09

3,3-difluoropiperidin-2-one Chemical and Physical Properties

Names and Identifiers

- 3,3-difluoropiperidin-2-one
- CS-0172728
- DTXSID00673016
- EN300-1600844
- 841-952-4
- SB41462
- CZFCNNRJNWVTHR-UHFFFAOYSA-N
- MFCD16250667
- AKOS006379718
- DTXCID70623765
- SCHEMBL16759352
- 1206540-41-1
- GYB54041
- MDL： MFCD16250667
- Inchi： 1S/C5H7F2NO/c6-5(7)2-1-3-8-4(5)9/h1-3H2,(H,8,9)
- InChI Key： CZFCNNRJNWVTHR-UHFFFAOYSA-N
- SMILES： FC1(C(NCCC1)=O)F

Computed Properties

Exact Mass: 135.04957017g/mol
Monoisotopic Mass: 135.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid

3,3-difluoropiperidin-2-one Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P264;P270;P301+P312;P330
Storage Condition：2-8 °C

3,3-difluoropiperidin-2-one Pricemore >>

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Alichem	A129006199-1g	3,3-Difluoropiperidin-2-one	1206540-41-1	97%	1g	$842.40	2023-09-04
Alichem	A129006199-5g	3,3-Difluoropiperidin-2-one	1206540-41-1	97%	5g	$2241.26	2023-09-04
TRC	D235376-100mg	3,3-Difluoropiperidin-2-one	1206540-41-1		100mg	$ 115.00	2022-06-05
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eNovation Chemicals LLC	Y1233398-250mg	3,3-Difluoropiperidin-2-one	1206540-41-1	97%	250mg	$445	2024-06-06
eNovation Chemicals LLC	Y1233398-1g	3,3-Difluoropiperidin-2-one	1206540-41-1	97%	1g	$970	2024-06-06
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AstaTech	50284-0.25/G	3,3-DIFLUOROPIPERIDIN-2-ONE	1206540-41-1	97%	0.25g	$326	2023-09-17
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